Cas no 151911-23-8 ((2R)-3-Amino-2-(4-fluorophenyl)propanoic Acid)

(2R)-3-Amino-2-(4-fluorophenyl)propanoic acid is a chiral non-proteinogenic amino acid derivative featuring a fluorophenyl substituent at the α-position. Its stereospecific (R)-configuration and fluorine substitution enhance its utility in pharmaceutical and biochemical applications, particularly as a building block for peptidomimetics and enzyme inhibitors. The fluorine atom improves metabolic stability and binding affinity in target interactions, making it valuable in drug discovery. This compound is synthesized under controlled conditions to ensure high enantiomeric purity, critical for research involving receptor selectivity or asymmetric synthesis. Its well-defined structure and functional groups allow for further derivatization, supporting applications in medicinal chemistry and proteomics.

(2R)-3-Amino-2-(4-fluorophenyl)propanoic Acid structure

151911-23-8 structure

Product Name:(2R)-3-Amino-2-(4-fluorophenyl)propanoic Acid

CAS No:151911-23-8

MF:C₉H₁₀FNO₂

MW:183.179605960846

MDL:MFCD03840459

CID:65259

PubChem ID:729227

Update Time:2025-05-27

(2R)-3-Amino-2-(4-fluorophenyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

- (R)-3-(p-Fluorophenyl)-beta-alanine
- (R)-3-Amino-3-(4-fluorophenyl)propanoic acid
- (R)-3-AMINO-3-(4-FLUORO-PHENYL)-PROPIONIC ACID
- (R)-3-Amino-3-(4-fluorophenyl)-propionic acid
- ß-R-4-Fluorophenylalanine
- (3R)-3-amino-3-(4-fluorophenyl)propanol
- (R)-?-(p-Fluorophenyl)alanine
- (R)-1-(4-fluorophen
- (R)-3-amino-3-(4-fluorophenyl)-1-propanol
- (r)-3-amino-3-(4-fluoro-phenyl)-propan-1-ol
- (R)-3-amino-3-(4-fluorophenyl)propan-1-ol
- (R)-3-amino-3-(4-fluorophenyl)propionic acid
- (R)-A-(4-Fluorophenyl)alaninol
- (S)-2-amino-3-(4-fluorophenyl)propan-1-ol
- ACT09312
- CTK8E2804
- SureCN971560
- R-4-F-PHA
- Albb-006640
- H-D-b-Phe(4-F)-OH
- H-D-BETA-PHE(4-F)-OH
- H-PHG(4-F)-(C*CH2)OH
- -R-4-Fluorophenylalanine
- (R)--(p-Fluorophenyl)alanine
- (R)-beta-4-Fluorophenylalanine
- (R)-4-FLUORO-BETA-PHENYLALANINE
- R-3-Amino-3-(4-fluoro-phenyl)-propionic acid
- AC-6619
- (R)-3-Amino-3-(4-fluorophenyl)propanoicacid
- A3342
- (3R)-3-amino-3-(4-fluorophenyl)propanoic acid
- MFCD03840459
- (R)- -(p-Fluorophenyl)alanine
- (r)-beta-(p-fluorophenyl)alanine
- (R)-3-(4-Fluorophenyl)-beta-alanine
- CS-0170971
- EN300-317887
- 151911-23-8
- H-Phg(4-F)-(C#CH2)OH
- (r)-3-amino-3-(4-fluoro-phenyl)-propanoic acid
- (r)-3-amino-3-(4-fluoro-phenyl)propionic acid
- SCHEMBL2764337
- AS-37740
- AKOS010393436
- AKOS015995203
- (r)-b-(p-fluorophenyl)-b-alanine
- -3-AMINO-3-(4-FLUORO-PHENYL
- (2R)-3-Amino-2-(4-fluorophenyl)propanoic Acid
- MDL： MFCD03840459
- Inchi： 1S/C9H10FNO2/c10-7-3-1-6(2-4-7)8(11)5-9(12)13/h1-4,8H,5,11H2,(H,12,13)/t8-/m1/s1
- InChI Key： CPGFMWPQXUXQRX-MRVPVSSYSA-N
- SMILES： FC1C=CC(=CC=1)[C@@H](CC(=O)O)N

Computed Properties

Exact Mass: 183.0696
Monoisotopic Mass: 183.06955672g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 179
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -1.3
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Color/Form: White to Yellow Solid
Melting Point: 224-228 °C (Dec)(Lit)
PSA: 63.32

(2R)-3-Amino-2-(4-fluorophenyl)propanoic Acid Security Information

Signal Word：Warning
Hazard Statement： H302;H315;H319;H335
Warning Statement： P261;P305+P351+P338
Storage Condition：Room temperature

(2R)-3-Amino-2-(4-fluorophenyl)propanoic Acid Pricemore >>

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